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Compound of Interest

Compound Name: 4-Butyl-2,3-dichloroaniline

Cat. No.: B15159235

Technical Guide: An Overview of Dichloroaniline
Derivatives

Disclaimer: Information on the specific chemical compound "4-Butyl-2,3-dichloroaniline” is
not readily available in public databases and scientific literature. This guide therefore provides
a comprehensive overview of the related compound, 2,3-dichloroaniline, for which substantial
data exists. This information is intended for researchers, scientists, and drug development
professionals.

2,3-Dichloroaniline: A Technical Profile
Chemical Structure and CAS Number

2,3-Dichloroaniline is an organic compound with the formula CeHsCI2N. It is one of six isomers
of dichloroaniline and is characterized by an aniline ring substituted with two chlorine atoms at
the 2 and 3 positions.

Chemical Formula: CeHsCI2N

Molecular Weight: 162.02 g/mol

CAS Number: 608-27-5[1]

Synonyms: 1-Amino-2,3-dichlorobenzene, 2,3-Dichlorobenzenamine[2]
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The chemical structure of 2,3-dichloroaniline is as follows:

Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,3-dichloroaniline.

Property Value Reference

Colorless to light yellow liquid

Appearance or crystalline solid.

Melting Point 20-25 °C [3]
Boiling Point 252 °C [1][3]
Density 1.37 g/mL at 20 °C [3]
Refractive Index n20/D 1.597

Water Solubility Insoluble [4]

Toxicological Data

A summary of acute toxicity data for 2,3-dichloroaniline is provided below.

. Route of
Test Species Value Reference
Exposure
LC50 Rat Inhalation >8047 mg/m3/4H  [5]
EC50 - - 6.75mg/L (72-h)  [1]

Experimental Protocols
Synthesis of 2,3-Dichloroaniline via Catalytic
Hydrogenation

A common laboratory-scale synthesis of 2,3-dichloroaniline involves the catalytic hydrogenation
of 2,3-dichloronitrobenzene.[1][6]
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Materials:

e 2,3-Dichloronitrobenzene (1 mmol)

Deionized water (5 mL)

Methanol (5 mL)

Catalyst (e.g., 20 mg of a suitable hydrogenation catalyst)

High-pressure reactor (50 mL)

Nitrogen gas (N2)

Hydrogen gas (Hz)
Procedure:

e The 50 mL high-pressure reactor is charged with 2,3-dichloronitrobenzene (1 mmol),
deionized water (5 mL), methanol (5 mL), and the catalyst (20 mg).

e The autoclave is purged three times with nitrogen gas (Nz2) and subsequently three times
with hydrogen gas (Hz) to ensure the removal of air.

e The reactor is then pressurized with hydrogen gas to 2.0 MPa.
e The reaction mixture is heated to 100 °C and stirred at 800 rpm for 4 hours.

o Upon completion of the reaction, the reactor is cooled, and a sample of the liquid is
collected.

e The collected sample is filtered to remove the catalyst.

o The final product is analyzed by gas chromatography (GC) and gas chromatography-mass
spectrometry (GC-MS) to confirm the presence and purity of 2,3-dichloroaniline.[6]

Metabolic and Degradation Pathways
Reductive Dechlorination of 2,3-Dichloroaniline
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Studies have shown that 2,3-dichloroaniline can undergo anaerobic reductive dechlorination by
microorganisms such as Dehalobacter. This process involves the sequential removal of
chlorine atoms, ultimately leading to the formation of aniline.[7][8]

Reductive Dechlorination Reductive Dechlorination
2,3-Dichloroaniline (Dehalobacter) >| 2-Chloroaniline } (Dehalobacter) W

Click to download full resolution via product page

Caption: Reductive dechlorination pathway of 2,3-dichloroaniline by Dehalobacter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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